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Compound of Interest

Compound Name: Farrerol 7-O-glucoside

Cat. No.: B12421242

Get Quote

Executive Summary
Farrerol (6,8-dimethyl-5,7,4'-trihydroxyflavanone) is a pharmacologically significant C-

methylated flavonoid exhibiting potent expectorant, anti-inflammatory, and antibacterial

properties. Its glycosylated derivative, Farrerol 7-O-glucoside, represents a phase II

metabolite with enhanced solubility and bioavailability.

This guide delineates the precise biosynthetic pathway, distinguishing itself from generic

flavonoid synthesis by highlighting the critical chalcone-stage C-methylation event mediated by

RdCMT (Rhododendron dauricum Chalcone Methyltransferase). This document serves as a

blueprint for metabolic engineering and enzymatic synthesis.

Molecular Architecture & Biosynthetic Logic
The Biosynthetic Challenge
Standard flavonoids (e.g., Naringenin) lack C-methyl groups. The structural uniqueness of

Farrerol lies in the two methyl groups at the C6 and C8 positions of the A-ring.

Critical Insight: Methylation does not occur on the cyclized flavanone (Farrerol). Instead, it

occurs on the open-chain Naringenin Chalcone intermediate.
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Enzyme Specificity: The enzyme RdCMT is a di-C-methyltransferase that sequentially

methylates the 3' and 5' positions of the chalcone A-ring (which correspond to C6 and C8

after cyclization).[1][2]

The Pathway Step-by-Step
Scaffold Assembly:

Precursors: 1 p-Coumaroyl-CoA + 3 Malonyl-CoA.

Enzyme: Chalcone Synthase (CHS).[3]

Product: Naringenin Chalcone (2',4',6',4-tetrahydroxychalcone).

The "Gatekeeper" Step (C-Methylation):

Enzyme:RdCMT (Chalcone di-C-methyltransferase).[1][2][4]

Cofactor: S-Adenosyl methionine (SAM).

Mechanism: Two sequential electrophilic attacks by methyl groups on the electron-rich A-

ring of the chalcone.

Product: 3',5'-Dimethyl Naringenin Chalcone.[4]

Stereospecific Cyclization:

Enzyme: Chalcone Isomerase (CHI).[3]

Mechanism: Intramolecular Michael addition.

Product:Farrerol (2S)-6,8-dimethyl-5,7,4'-trihydroxyflavanone.

Regioselective Glycosylation:

Enzyme: Flavanone 7-O-Glucosyltransferase (F7GT).

Candidate Enzymes:NtGT2 (Tobacco), UGT73A10, or CgUGT89AK1 (Citrus).
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Cofactor: UDP-Glucose.[5]

Product:Farrerol 7-O-glucoside.

Pathway Visualization
Biosynthetic Pathway Diagram (DOT)
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Caption: Figure 1. The enzymatic cascade for Farrerol 7-O-glucoside biosynthesis. Note the

critical intervention of RdCMT at the chalcone stage.

Experimental Protocol: In Vitro Enzymatic Synthesis
This protocol describes the validation of the pathway using recombinant proteins.

Reagents & Setup
Component Specification Role

Substrate
Naringenin Chalcone (98%

purity)
Scaffold precursor

Enzyme 1
Recombinant RdCMT (from E.

coli BL21)
C-Methylation catalyst

Enzyme 2
Recombinant NtGT2 or

UGT73A10
Glycosylation catalyst

Cofactor A S-Adenosyl methionine (SAM) Methyl donor

Cofactor B UDP-Glucose Glucose donor

Buffer
50 mM Tris-HCl (pH 7.5), 5

mM DTT
Reaction medium

Step-by-Step Workflow
Protein Expression:

Clone RdCMT (GenBank: AKC58474.1) and NtGT2 into pET28a vectors.

Express in E. coli BL21(DE3) at 16°C for 20 hours (0.5 mM IPTG induction).

Purify via Ni-NTA affinity chromatography.

Methylation Reaction (Step 1):

Mix: 100 µM Naringenin Chalcone + 500 µM SAM + 10 µg purified RdCMT.
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Incubate: 30°C for 60 minutes.

Validation: Monitor consumption of chalcone (λmax ~370 nm) and appearance of dimethyl-

chalcone.

Note: Spontaneous cyclization to Farrerol may occur slowly; addition of CHI accelerates

this to completion.

Glycosylation Reaction (Step 2):

Add: 1 mM UDP-Glucose + 10 µg purified UGT to the Step 1 mixture.

Incubate: 30°C for 2-4 hours.

Quench: Add equal volume of ice-cold methanol.

Analytical Verification:

HPLC-MS/MS: C18 column, Gradient 5-95% Acetonitrile in 0.1% Formic Acid.

Target Mass: Farrerol 7-O-glucoside [M-H]⁻ = m/z 461.14 (Aglycone 300.10 + Glucose

162 - H2O).

Experimental Workflow Diagram (DOT)

Step 1: Methylation
Substrate: Nar. Chalcone

Enzyme: RdCMT + SAM
Time: 60 min

Step 2: Cyclization
Enzyme: CHI (or spontaneous)

Result: Farrerol

Step 3: Glycosylation
Substrate: Farrerol
Enzyme: UGT + UDP-Glc

Time: 120 min

Analysis
HPLC-MS/MS

Target m/z: 461.14

Click to download full resolution via product page

Caption: Figure 2. Sequential in vitro synthesis workflow for Farrerol 7-O-glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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